Cas no 131605-19-1 (4H-Cyclopent[d]isoxazole,3a,5,6,6a-tetrahydro-3-(1-propen-1-yl)-)

• Product Name: 4H-Cyclopent[d]isoxazole,3a,5,6,6a-tetrahydro-3-(1-propen-1-yl)-
• CAS No: 131605-19-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 102302
• PubChem ID: 14657312
• Update Time: 2025-04-18

4H-Cyclopent[d]isoxazole,3a,5,6,6a-tetrahydro-3-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopent[d]isoxazole,3a,5,6,6a-tetrahydro-3-(1-propen-1-yl)-
• 3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole
• 4H-Cyclopent[d]isoxazole,3a,5,6,6a-tetrahydro-3-(1-propenyl)-(9CI)
• 131605-19-1
• 3-(Prop-1-en-1-yl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole

• Inchi： 1S/C9H13NO/c1-2-4-8-7-5-3-6-9(7)11-10-8/h2,4,7,9H,3,5-6H2,1H3/b4-2+
• InChI Key： ZGKRGKRTWDMLCW-DUXPYHPUSA-N
• SMILES： O1C2CCCC2C(/C=C/C)=N1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59